Cas no 1004643-64-4 (1-(Difluoromethyl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(Difluoromethyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004643-64-4
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• MDL: MFCD04970128
• CID: 1125776
• PubChem ID: 7017759
• Update Time: 2025-04-20

1-(Difluoromethyl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• AKOS B021062
• ART-CHEM-BB B021062
• 1-(Difluoromethyl)-5-methyl-pyrazole-3-carboxylic acid
• 1-DIFLUOROMETHYL-5-METHYL-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1H-Pyrazole-3-carboxylic acid, 1-(difluoromethyl)-5-methyl-
• 1-(difluoromethyl)-5-methylpyrazole-3-carboxylic acid
• STK312278
• SBB022342
• ST45091317
• 1-DIFLUOROMETHYL-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• SB85459
• DS-020534
• CS-W020728
• ALBB-033746
• AKOS000310593
• S10059
• 1-(difluoromethyl)-5-methyl-1H-pyrazole-3-carboxylicacid
• Z1198164965
• EN300-83728
• SY069604
• CS-13270
• MFCD04970128
• DTXSID301197100
• 1004643-64-4
• BBL038581

• MDL： MFCD04970128
• Inchi： 1S/C6H6F2N2O2/c1-3-2-4(5(11)12)9-10(3)6(7)8/h2,6H,1H3,(H,11,12)
• InChI Key： TUXYFJUEAARJQQ-UHFFFAOYSA-N
• SMILES： FC(N1C(C)=CC(C(=O)O)=N1)F

Computed Properties

• Exact Mass: 176.03973376g/mol
• Monoisotopic Mass: 176.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 275.8±40.0 ºC (760 Torr),
• Flash Point: 120.6±27.3 ºC,
• Solubility: Slightly soluble (4.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives